Cas no 173530-32-0 (Heptanoic acid, 5-ethyl-3-oxo-, methyl ester)

• Product Name: Heptanoic acid, 5-ethyl-3-oxo-, methyl ester
• CAS No: 173530-32-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1362112
• Update Time: 2024-08-17

Heptanoic acid, 5-ethyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 5-ethyl-3-oxo-, methyl ester

• Inchi： 1S/C10H18O3/c1-4-8(5-2)6-9(11)7-10(12)13-3/h8H,4-7H2,1-3H3
• InChI Key： DLZLRYJRYWLOMF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)CC(CC)CC

Computed Properties

• Exact Mass: 186.12564

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 226.9±8.0 °C(Predicted)
• PSA: 43.37
• pka: 10.60±0.46(Predicted)